molecular formula C12H14ClNO2 B8414380 2-Chloro-beta-oxo-N-propylbenzenepropanamide

2-Chloro-beta-oxo-N-propylbenzenepropanamide

Cat. No.: B8414380
M. Wt: 239.70 g/mol
InChI Key: XORIKCHSCKNTRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-beta-oxo-N-propylbenzenepropanamide is a useful research compound. Its molecular formula is C12H14ClNO2 and its molecular weight is 239.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14ClNO2

Molecular Weight

239.70 g/mol

IUPAC Name

3-(2-chlorophenyl)-3-oxo-N-propylpropanamide

InChI

InChI=1S/C12H14ClNO2/c1-2-7-14-12(16)8-11(15)9-5-3-4-6-10(9)13/h3-6H,2,7-8H2,1H3,(H,14,16)

InChI Key

XORIKCHSCKNTRE-UHFFFAOYSA-N

Canonical SMILES

CCCNC(=O)CC(=O)C1=CC=CC=C1Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 5-(2-chlorobenzoyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (2.06 g, 7.30 mmol) in 100 mL of toluene was treated with neat propylamine (550 μL, 395 mg, 6.70 mmol) added dropwise via syringe. The reaction was then heated at 80-90° C. for 4 h. Once at rt, the reaction was concentrated to dryness. The residue was adsorbed onto flash silica gel and added to 19 cm of flash silica gel in a 5 cm dia. column. Elution with 4:1 hexanes/EtOAc afforded 851 mg (53%) of the title compound as a yellow oil.
Name
5-(2-chlorobenzoyl)-2,2-dimethyl-1,3-dioxane-4,6-dione
Quantity
2.06 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
550 μL
Type
reactant
Reaction Step Two
Yield
53%

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